Cas no 104359-55-9 ((2,2,6,6-tetramethylpiperidin-4-yl) Tetradecanoate)
104359-55-9 structure
Product Name:(2,2,6,6-tetramethylpiperidin-4-yl) Tetradecanoate
CAS No:104359-55-9
MF:C23H45NO2
MW:367.608907461166
CID:1142705
PubChem ID:13651345
Update Time:2025-04-20
(2,2,6,6-tetramethylpiperidin-4-yl) Tetradecanoate Chemical and Physical Properties
Names and Identifiers
-
- (2,2,6,6-tetramethylpiperidin-4-yl) Tetradecanoate
- SCHEMBL3787448
- 2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL TETRADECANOATE
- DTXSID30545878
- 104359-55-9
-
- Inchi: 1S/C23H45NO2/c1-6-7-8-9-10-11-12-13-14-15-16-17-21(25)26-20-18-22(2,3)24-23(4,5)19-20/h20,24H,6-19H2,1-5H3
- InChI Key: WTPDIFPRGLGJJK-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCC)=O)C1CC(C)(C)NC(C)(C)C1
Computed Properties
- Exact Mass: 367.34525
- Monoisotopic Mass: 367.345029678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
(2,2,6,6-tetramethylpiperidin-4-yl) Tetradecanoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
104359-55-9 ((2,2,6,6-tetramethylpiperidin-4-yl) Tetradecanoate) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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